Cas no 2229347-31-1 (2-(4-cyanophenyl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(4-cyanophenyl)ethane-1-sulfonyl fluoride
• CAS No: 2229347-31-1
• MF: C₉H₈FNO₂S
• MW: 213.228724479675
• CID: 6406694
• PubChem ID: 165673720
• Update Time: 2025-10-23

2-(4-cyanophenyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(4-cyanophenyl)ethane-1-sulfonyl fluoride
• EN300-1988897
• 2229347-31-1

• Inchi： 1S/C9H8FNO2S/c10-14(12,13)6-5-8-1-3-9(7-11)4-2-8/h1-4H,5-6H2
• InChI Key： NEVBCFMBNIKHGG-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC(C#N)=CC=1)(=O)(=O)F

Computed Properties

• Exact Mass: 213.02597783g/mol
• Monoisotopic Mass: 213.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.3Ų

Additional information on 2-(4-cyanophenyl)ethane-1-sulfonyl fluoride

Introduction to 2-(4-cyanophenyl)ethane-1-sulfonyl fluoride (CAS No: 2229347-31-1)

2-(4-cyanophenyl)ethane-1-sulfonyl fluoride, identified by the chemical identifier CAS No: 2229347-31-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile reactivity and utility in synthetic chemistry. The presence of both a cyano group and a sulfonyl fluoride moiety in its molecular structure imparts unique chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The structural framework of 2-(4-cyanophenyl)ethane-1-sulfonyl fluoride consists of an ethane backbone substituted with a phenyl ring at the 4-position, which is further functionalized with a cyano group and a sulfonyl fluoride. This arrangement not only enhances its reactivity but also opens up numerous possibilities for further derivatization. The sulfonyl fluoride group, in particular, is known for its ability to participate in nucleophilic substitution reactions, allowing for the introduction of diverse functional groups into the molecule. This characteristic makes it an indispensable tool in medicinal chemistry, where precise molecular modifications are often required to optimize pharmacological properties.

In recent years, there has been a surge in research focused on developing novel sulfonamide-based drugs due to their broad spectrum of biological activities. 2-(4-cyanophenyl)ethane-1-sulfonyl fluoride serves as an excellent precursor in the synthesis of sulfonamides, which are known for their antimicrobial, anti-inflammatory, and anticancer properties. The cyano group attached to the phenyl ring not only contributes to the electronic properties of the molecule but also provides a site for further functionalization via reduction or hydrolysis. This dual functionality makes it a versatile building block for constructing complex drug molecules.

One of the most compelling aspects of 2-(4-cyanophenyl)ethane-1-sulfonyl fluoride is its role in the development of targeted therapies. The ability to introduce specific functional groups at the sulfonyl fluoride position allows researchers to fine-tune the interactions between the drug molecule and its biological target. This level of precision is crucial in medicinal chemistry, where even minor structural changes can significantly impact efficacy and selectivity. For instance, studies have demonstrated that sulfonamides derived from this compound exhibit promising activity against various enzymes and receptors implicated in diseases such as diabetes and cancer.

The synthetic utility of 2-(4-cyanophenyl)ethane-1-sulfonyl fluoride extends beyond pharmaceutical applications. It has also been explored in materials science, where sulfonamide derivatives are used to develop novel polymers and coatings with enhanced thermal stability and mechanical strength. The presence of both electron-withdrawing cyano and fluorine atoms in its structure contributes to its stability under various conditions, making it suitable for industrial applications as well.

Recent advancements in computational chemistry have further highlighted the potential of 2-(4-cyanophenyl)ethane-1-sulfonyl fluoride as a key intermediate. Molecular modeling studies have revealed that its scaffold can be effectively incorporated into drug-like molecules with high binding affinity to biological targets. These studies not only provide insights into the structural requirements for optimal activity but also aid in predicting potential side effects, thereby accelerating the drug discovery process.

The environmental impact of using 2-(4-cyanophenyl)ethane-1-sulfonyl fluoride as a synthetic intermediate has also been carefully evaluated. Unlike some traditional reagents that pose environmental hazards, this compound has been shown to be relatively stable and non-toxic under normal conditions. Its degradation products are also non-hazardous, ensuring that its use aligns with sustainable chemical practices. This aspect is particularly important in today's regulatory landscape, where environmental considerations play a significant role in chemical research and development.

In conclusion, 2-(4-cyanophenyl)ethane-1-sulfonyl fluoride (CAS No: 2229347-31-1) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it an invaluable tool for synthesizing biologically active molecules, while its stability and environmental compatibility ensure its suitability for industrial use. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in both academic and industrial settings.